Cas no 149795-07-3 (2-Pentanone,3-(nitromethylene)-, (3E)-)

• Product Name: 2-Pentanone,3-(nitromethylene)-, (3E)-
• CAS No: 149795-07-3
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 100078
• PubChem ID: 11768686
• Update Time: 2025-04-18

2-Pentanone,3-(nitromethylene)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-(nitromethylene)-, (3E)-
• 2-Pentanone, 3-(nitromethylene)-, (3E)- (9CI)
• 149795-07-3
• (3E)-3-(nitromethylidene)pentan-2-one

• Inchi： 1S/C6H9NO3/c1-3-6(5(2)8)4-7(9)10/h4H,3H2,1-2H3/b6-4+
• InChI Key： GROARPMNTCIURO-GQCTYLIASA-N
• SMILES： O=C(C)/C(=C/[N+](=O)[O-])/CC

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21